Cas no 545379-74-6 (2,4(1H,3H)-Pyrimidinedione,1-methyl-,2-oxime(9CI))

• Product Name: 2,4(1H,3H)-Pyrimidinedione,1-methyl-,2-oxime(9CI)
• CAS No: 545379-74-6
• Molecular Formula: C₅H₇N₃O₂
• Molecular Weight: 141.127980470657
• CID: 941831
• PubChem ID: 45087895

2,4(1H,3H)-Pyrimidinedione,1-methyl-,2-oxime(9CI) Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,1-methyl-,2-oxime(9CI)
• 2-(Hydroxyamino)-1-methylpyrimidin-4(1H)-one
• 545379-74-6

• InChIKey： SGCHADGVDWESQG-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H7N3O2/c1-8-3-2-4(9)6-5(8)7-10/h2-3,10H,1H3,(H,6,7,9)
• SMILES： CN1C=CC(=O)N=C1NO

Computed Properties

• Exact Mass: 141.053826475g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 141.053826475g/mol
• Heavy Atom Count: 10
• Complexity: 209
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.2
• Topological Polar Surface Area: 64.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Arylhydroxamates